Cas no 210567-10-5 (1,2-Difluoro-4,5-diiodobenzene)

210567-10-5 structure
Product name:1,2-Difluoro-4,5-diiodobenzene
1,2-Difluoro-4,5-diiodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Difluoro-4,5-diiodobenzene
- Benzene, 1,2-difluoro-4,5-diiodo-
- AK127651
- 1,2-Diiodo-4,5-difluorobenzene
- DMGKLXVKENKSHO-UHFFFAOYSA-N
- FCH2336788
- AX8249442
- DB-328719
- SCHEMBL4138790
- DS-5577
- 210567-10-5
- CS-0157837
- DTXSID80726498
- C73994
- 1 pound not2-Difluoro-4 pound not5-diiodobenzene
- AKOS016013585
-
- MDL: MFCD24038778
- Inchi: 1S/C6H2F2I2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
- InChI Key: DMGKLXVKENKSHO-UHFFFAOYSA-N
- SMILES: IC1C([H])=C(C(=C([H])C=1I)F)F
Computed Properties
- Exact Mass: 365.82140g/mol
- Monoisotopic Mass: 365.82140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Boiling Point: 250.6±40.0°C at 760 mmHg
1,2-Difluoro-4,5-diiodobenzene Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
1,2-Difluoro-4,5-diiodobenzene PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A019088820-5g |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 5g |
$1391.78 | 2023-09-02 | |
Alichem | A019088820-1g |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 1g |
$483.12 | 2023-09-02 | |
eNovation Chemicals LLC | D746776-1g |
Benzene, 1,2-difluoro-4,5-diiodo- |
210567-10-5 | 98% | 1g |
$340 | 2023-05-17 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK424-50mg |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 50mg |
534.0CNY | 2021-07-12 | |
A2B Chem LLC | AB20155-250mg |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 250mg |
$193.00 | 2024-04-20 | |
A2B Chem LLC | AB20155-1g |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 1g |
$385.00 | 2024-01-01 | |
Crysdot LLC | CD12096752-1g |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 1g |
$483 | 2024-07-24 | |
Crysdot LLC | CD12096752-250mg |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 250mg |
$265 | 2024-07-24 | |
eNovation Chemicals LLC | D746776-100mg |
Benzene, 1,2-difluoro-4,5-diiodo- |
210567-10-5 | 98% | 100mg |
$135 | 2025-02-26 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WK424-200mg |
1,2-Difluoro-4,5-diiodobenzene |
210567-10-5 | 98% | 200mg |
1340.0CNY | 2021-07-12 |
1,2-Difluoro-4,5-diiodobenzene Related Literature
-
Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
-
Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
-
Jingxiang Pang RSC Adv., 2019,9, 20982-20988
-
Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
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M. Mohsen Mahmoodi,Stephanie A. Fisher,Roger Y. Tam,Philip C. Goff,Reid B. Anderson,Jane E. Wissinger,David A. Blank,Molly S. Shoichet,Mark D. Distefano Org. Biomol. Chem., 2016,14, 8289-8300
-
Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
-
Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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8. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
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Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
-
Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:210567-10-5)1,2-Difluoro-4,5-diiodobenzene
Purity:99%
Quantity:1g
Price ($):187.0